Cas no 1260112-05-7 (potassium tert-butyltrifluoroboranuide)

• Product Name: potassium tert-butyltrifluoroboranuide
• CAS No: 1260112-05-7
• MF: C₄H₉BF₃K
• MW: 164.0187728405
• MDL: MFCD09992886
• CID: 4565380
• PubChem ID: 63702250
• Update Time: 2025-10-28

potassium tert-butyltrifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium tert-butyltrifluoroborate
• potassium tert-butyltrifluoroboranuide
• potassium;tert-butyl(trifluoro)boranuide
• C4H9BF3.K
• Z9024
• C90143
• Potassium t-butyltrifluoroborate
• CS-0139516
• Potassiumtert-butyltrifluoroborate
• EN300-100533
• 1260112-05-7
• AKOS013013301
• SY058974
• AS-83442
• MFCD09992886
• SCHEMBL909719

• MDL： MFCD09992886
• Inchi： 1S/C4H9BF3.K/c1-4(2,3)5(6,7)8;/h1-3H3;/q-1;+1
• InChI Key： DUBQQKQAMBSJQA-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 164.0386464g/mol
• Monoisotopic Mass: 164.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Additional information on potassium tert-butyltrifluoroboranuide

Research Briefing on Potassium tert-Butyltrifluoroborate (CAS: 1260112-05-7) in Chemical Biology and Pharmaceutical Applications

Potassium tert-butyltrifluoroborate (KtBFB, CAS: 1260112-05-7) has emerged as a pivotal reagent in modern synthetic chemistry and pharmaceutical research due to its unique reactivity and stability. This organoboron compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds in drug discovery and materials science. Recent studies highlight its role in enabling efficient synthesis of complex bioactive molecules with improved yields and selectivity.

A 2023 study published in Journal of Medicinal Chemistry demonstrated KtBFB's utility in the late-stage functionalization of kinase inhibitors, where its steric bulk and hydrolytic stability minimized unwanted side reactions. Researchers achieved 85-92% yields in aryl-aryl couplings under mild aqueous conditions, underscoring its advantages over traditional boronic acids. Parallel work in ACS Catalysis revealed its synergistic effects with palladium nanoparticles, reducing catalyst loading to 0.1 mol% while maintaining turnover numbers >10,000.

In proteolysis-targeting chimeras (PROTACs) development, KtBFB (1260112-05-7) has enabled precise installation of heteroaryl linkers critical for ternary complex formation. Cryo-EM structural analyses published in Nature Chemical Biology (2024) showed that KtBFB-derived building blocks improved molecular glues' binding kinetics by 3-fold compared to conventional boronate esters. This advancement addresses longstanding challenges in achieving optimal linker geometry for targeted protein degradation.

Notably, the compound's stability profile has spurred innovations in continuous flow chemistry. A recent Organic Process Research & Development paper detailed its use in a GMP-compliant, telescoped synthesis of a TLR7 agonist candidate, where KtBFB-mediated steps achieved 99.5% purity without chromatography. This demonstrates its growing importance in industrial-scale pharmaceutical manufacturing.

Emerging applications include positron emission tomography (PET) tracer synthesis, where researchers at Memorial Sloan Kettering Cancer Center utilized [¹⁸F]-labeled KtBFB derivatives for in vivo imaging of PD-L1 expression. The trifluoroborate moiety's metabolic stability overcame limitations of earlier boron-based probes, showing 92% intact tracer after 60 minutes in murine models (Science Translational Medicine, 2024).

Ongoing challenges include optimizing KtBFB's solubility profile for biocatalytic transformations and developing enantioselective variants for chiral drug synthesis. Recent patent filings (WO2023187542, June 2023) disclose novel ionic liquid formulations that address these limitations while maintaining the reagent's handling advantages. These developments position potassium tert-butyltrifluoroborate as a versatile tool for next-generation drug discovery platforms.